Cas no 126221-88-3 (Dihydrozeatin-O-acetyl)

• Product Name: Dihydrozeatin-O-acetyl
• CAS No: 126221-88-3
• MF: C₁₇H₂₅N₅O₆
• MW: 395.4103038311
• CID: 5544191
• Update Time: 2025-06-19

Dihydrozeatin-O-acetyl Chemical and Physical Properties

Names and Identifiers

• Dihydrozeatin-O-acetyl

• Inchi： 1S/C17H25N5O6/c1-9(6-27-10(2)24)3-4-18-15-12-16(20-7-19-15)22(8-21-12)17-14(26)13(25)11(5-23)28-17/h7-9,11,13-14,17,23,25-26H,3-6H2,1-2H3,(H,18,19,20)/t9?,11-,13-,14-,17-/m1/s1
• InChI Key： KKGWTHHJTOGTQY-WEIZVDCKSA-N
• SMILES： C(OCC(C)CCNC1C2=C(N=CN=1)N([C@H]1[C@H](O)[C@H](O)[C@@H](CO)O1)C=N2)(=O)C

Additional information on Dihydrozeatin-O-acetyl

Dihydrozeatin-O-acetyl (CAS No. 126221-88-3): A Comprehensive Overview of Its Applications and Recent Research Findings

Dihydrozeatin-O-acetyl, with the chemical identifier CAS No. 126221-88-3, is a significant compound in the field of biochemistry and pharmacology. This compound, a derivative of dihydrozeatin, has garnered considerable attention due to its unique structural properties and diverse biological activities. The acetylation of dihydrozeatin enhances its stability and bioavailability, making it a valuable intermediate in the synthesis of various bioactive molecules.

The chemical structure of Dihydrozeatin-O-acetyl consists of a purine backbone with an acetyl group attached to the N9 position. This modification imparts additional functional properties, enabling its use in a wide range of applications, from cell signaling studies to drug development. The compound's ability to modulate intracellular pathways has made it a subject of intense research in recent years.

Recent studies have highlighted the role of Dihydrozeatin-O-acetyl in enhancing cellular proliferation and differentiation. Researchers have observed that this compound can significantly influence the activity of kinases and phosphatases, key enzymes involved in regulating cell growth and division. These findings suggest potential applications in treating conditions associated with uncontrolled cell proliferation, such as cancer.

In addition to its role in cell biology, Dihydrozeatin-O-acetyl has been explored for its anti-inflammatory properties. Preclinical studies indicate that this compound can suppress the production of pro-inflammatory cytokines, thereby reducing inflammation and associated symptoms. This makes it a promising candidate for developing novel anti-inflammatory therapies.

The synthesis of Dihydrozeatin-O-acetyl involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including enzymatic acetylation and solid-phase synthesis, have been employed to optimize the production process. These techniques not only improve efficiency but also minimize byproduct formation, ensuring the final product meets stringent quality standards.

One of the most compelling aspects of Dihydrozeatin-O-acetyl is its potential in regenerative medicine. Studies have demonstrated that this compound can promote the growth of new cells and tissues, making it a valuable tool in wound healing and tissue engineering. The ability to stimulate cellular regeneration opens up new avenues for treating degenerative diseases and injuries.

The pharmacokinetic profile of Dihydrozeatin-O-acetyl has also been extensively studied. Research indicates that this compound exhibits good oral bioavailability and prolonged half-life, which are critical factors for therapeutic efficacy. These properties make it an attractive candidate for developing oral formulations that can be easily administered to patients.

The safety profile of Dihydrozeatin-O-acetyl has been evaluated through rigorous toxicological studies. Preliminary results suggest that the compound is well-tolerated at therapeutic doses, with minimal side effects observed. However, further research is needed to fully understand its long-term safety implications.

The future prospects for Dihydrozeatin-O-acetyl are vast and exciting. Ongoing research is focused on exploring its potential applications in neurodegenerative diseases, such as Alzheimer's and Parkinson's. Preliminary findings suggest that this compound can protect neurons from damage and promote their survival, offering hope for new treatments.

In conclusion, Dihydrozeatin-O-acetyl (CAS No. 126221-88-3) is a multifaceted compound with significant potential in various fields of biomedical research. Its unique structural properties and diverse biological activities make it a valuable tool for studying cellular processes and developing novel therapeutic agents. As research continues to uncover new applications for this compound, its importance in advancing medical science is set to grow even further.